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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B1243119 Get Quote

Technical Support Center: AR-M 1000390 &
DMSO
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions

(FAQs) for the use of freshly opened Dimethyl Sulfoxide (DMSO) with the δ-opioid receptor

agonist, AR-M 1000390.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for preparing a stock solution of AR-M 1000390 in

DMSO?

A1: To prepare a stock solution of AR-M 1000390 in DMSO, it is recommended to use a high-

purity, anhydrous grade of DMSO that has been freshly opened to minimize water content. The

solubility of AR-M 1000390 hydrochloride in DMSO is approximately 38.49 mg/mL (99.99 mM);

sonication may be required to fully dissolve the compound.[1] For accurate and reproducible

experimental results, it is crucial to ensure the compound is completely solubilized before

making further dilutions.

Q2: What are the optimal storage conditions for AR-M 1000390 stock solutions in DMSO?
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A2: Once prepared, the AR-M 1000390 stock solution in DMSO should be aliquoted into

single-use volumes to avoid repeated freeze-thaw cycles.[2] These aliquots should be stored at

-80°C for long-term stability, where they can be viable for up to one year.[1] For short-term

storage of up to one month, -20°C is also acceptable.[2]

Q3: How does the quality of DMSO affect experiments with AR-M 1000390?

A3: The purity and water content of DMSO can significantly impact experimental outcomes.

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3]

Water in DMSO can affect the solubility and stability of compounds.[4][5] Furthermore,

impurities in lower-grade DMSO can have off-target effects in biological assays. Therefore,

using freshly opened, high-purity, anhydrous DMSO is critical for consistency and reliability.

Q4: What is the maximum final concentration of DMSO that should be used in cell-based

assays with AR-M 1000390?

A4: To avoid cellular toxicity, the final concentration of DMSO in your cell culture medium

should generally be kept below 0.5%.[2] While the specific tolerance can vary between cell

lines, concentrations above this threshold can impact cell viability and introduce experimental

artifacts. It is always advisable to include a vehicle control (media with the same final

concentration of DMSO) in your experiments to account for any solvent effects.

Troubleshooting Guides
Problem: I am observing precipitation when diluting my AR-M 1000390 DMSO stock solution

into aqueous media.

Possible Cause: The concentration of AR-M 1000390 in the final aqueous solution exceeds

its solubility limit in that medium.

Solution:

Stepwise Dilution: Avoid adding the DMSO stock directly to a large volume of aqueous

buffer. Instead, perform serial dilutions in your culture medium or buffer.[2]

Vortexing/Mixing: Ensure thorough mixing immediately after each dilution step to aid in

solubilization.
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Lower Stock Concentration: If precipitation persists, consider preparing a lower

concentration DMSO stock solution.

Problem: My experimental results with AR-M 1000390 are inconsistent across different

experimental dates.

Possible Cause 1: Degradation of the AR-M 1000390 stock solution.

Solution 1:

Proper Storage: Ensure your stock solution is stored at -80°C in tightly sealed, single-use

aliquots.

Avoid Repeated Freeze-Thaw Cycles: Use a fresh aliquot for each experiment. Studies

have shown that while many compounds are stable through multiple freeze-thaw cycles,

minimizing them is a best practice.[5][6]

Possible Cause 2: Variability in the DMSO used.

Solution 2:

Consistent DMSO Source: Use DMSO from the same lot and supplier for a series of

related experiments.

Freshly Opened DMSO: Always use a freshly opened bottle of high-purity, anhydrous

DMSO to prepare new stock solutions. Avoid using DMSO from a bottle that has been

open for an extended period, as it will have absorbed atmospheric water.

Problem: I am observing unexpected cellular effects in my vehicle control group (DMSO only).

Possible Cause: The final concentration of DMSO is too high for the specific cell line being

used.

Solution:

Titrate DMSO Concentration: Perform a dose-response experiment with varying

concentrations of DMSO (e.g., 0.01% to 1.0%) to determine the highest non-toxic

concentration for your cell line.
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Reduce Final DMSO Concentration: Prepare a more concentrated stock solution of AR-M
1000390 so that a smaller volume is needed to achieve the desired final concentration in

your assay, thereby lowering the final DMSO concentration.

Quantitative Data Summary
Parameter Value Reference

AR-M 1000390 Hydrochloride

Properties

Molecular Weight 384.94 g/mol [1]

Solubility in DMSO 38.49 mg/mL (99.99 mM) [1]

Solubility in H₂O 38.49 mg/mL (99.99 mM) [1]

Recommended Storage

Conditions

Stock Solution in Solvent

(-80°C)
Up to 1 year [1]

Stock Solution in Solvent

(-20°C)
Up to 1 month [2]

Pure Compound (-20°C) Up to 3 years [1]

DMSO in Cell-Based Assays

Recommended Max. Final

Concentration
< 0.5% [2]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of AR-M 1000390 in DMSO

Materials:

AR-M 1000390 hydrochloride (MW: 384.94 g/mol )

High-purity, anhydrous DMSO (freshly opened bottle)
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Sterile, conical microcentrifuge tubes

Calibrated analytical balance

Sonicator bath

Procedure:

1. Weigh out a precise amount of AR-M 1000390 hydrochloride. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.85 mg.

2. Place the weighed compound into a sterile microcentrifuge tube.

3. Add the appropriate volume of fresh, anhydrous DMSO to the tube. For a 10 mM solution

from 3.85 mg of compound, add 1 mL of DMSO.

4. Vortex the tube for 30-60 seconds to initiate dissolution.

5. If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes,

or until the solution is clear.

6. Once fully dissolved, aliquot the stock solution into single-use volumes (e.g., 10 µL or 20

µL) in sterile, tightly sealed tubes.

7. Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

8. Store the aliquots at -80°C.
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Caption: Signaling pathway of AR-M 1000390 via the δ-opioid receptor.
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Caption: Experimental workflow for using AR-M 1000390 with DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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